Cas no 80828-79-1 (9,10-dihydroxydecanoic acid)

• Product Name: 9,10-dihydroxydecanoic acid
• CAS No: 80828-79-1
• MF: C₁₀H₂₀O₄
• MW: 204.263403892517
• MDL: MFCD24496491
• CID: 5606731
• PubChem ID: 87750277
• Update Time: 2025-10-29

9,10-dihydroxydecanoic acid Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, 9,10-dihydroxy-
• 9,10-dihydroxydecanoic acid

• MDL： MFCD24496491
• Inchi： 1S/C10H20O4/c11-8-9(12)6-4-2-1-3-5-7-10(13)14/h9,11-12H,1-8H2,(H,13,14)
• InChI Key： MPGCBPBCHYRWEM-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCCCC(O)CO

Experimental Properties

• Density: 1.112±0.06 g/cm3(Predicted)
• Melting Point: 94 °C
• Boiling Point: 395.8±22.0 °C(Predicted)
• pka: 4.78±0.10(Predicted)

Additional information on 9,10-dihydroxydecanoic acid

Professional Introduction to 9,10-dihydroxydecanoic acid (CAS No. 80828-79-1)

9,10-dihydroxydecanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 80828-79-1, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its decanoic acid backbone with two hydroxyl groups at the 9th and 10th carbon positions, has garnered attention due to its unique structural and functional properties. The presence of these hydroxyl groups imparts distinct reactivity and solubility characteristics, making it a valuable candidate for various applications in pharmaceutical synthesis, material science, and biotechnology.

The structural motif of 9,10-dihydroxydecanoic acid lends itself to diverse chemical transformations. The hydroxyl groups can participate in esterification, etherification, or oxidation reactions, enabling the synthesis of more complex derivatives. These derivatives have been explored in the development of novel biomaterials, such as biodegradable polymers and drug delivery systems. The compound's ability to form stable hydrogen bonds due to its polar nature also makes it useful in designing molecular recognition materials and chiral catalysts.

In recent years, 9,10-dihydroxydecanoic acid has found relevance in the field of green chemistry. Its biodegradable nature and compatibility with renewable resources align with the growing emphasis on sustainable chemical practices. Researchers have investigated its potential as a precursor for bio-based lubricants and corrosion inhibitors, where its hydroxyl-functionalized structure contributes to improved performance compared to traditional synthetic alternatives.

From a biomedical perspective, the unique chemical profile of 9,10-dihydroxydecanoic acid has prompted studies into its biological activities. Preliminary research suggests that this compound may exhibit anti-inflammatory and antioxidant properties. The hydroxyl groups can interact with biological targets such as enzymes and receptors, potentially modulating metabolic pathways relevant to inflammation and oxidative stress. While further clinical studies are needed to validate these effects, the preliminary findings highlight the compound's promise as a lead structure for drug discovery.

The synthesis of 9,10-dihydroxydecanoic acid represents another area of active investigation. Modern synthetic methodologies have enabled more efficient and scalable production processes for this compound. Techniques such as catalytic hydrogenation and enzymatic oxidation have been employed to introduce the hydroxyl groups with high precision. These advancements not only improve yield but also minimize waste generation, aligning with environmental sustainability goals.

The applications of 9,10-dihydroxydecanoic acid extend beyond pharmaceuticals into industrial chemistry. Its role as an intermediate in producing specialty chemicals has been explored by several research groups. For instance, it serves as a building block for synthesizing complex organic molecules used in fragrances and flavorings due to its ability to form stable aromatic derivatives under controlled conditions.

As our understanding of molecular interactions deepens, the potential uses for 9,10-dihydroxydecanoic acid continue to expand. Its versatility in forming functionalized structures makes it a valuable asset in both academic research and industrial applications. Future studies may uncover new synthetic pathways or biological roles for this compound, further solidifying its importance in the chemical sciences.

The continued exploration of 9,10-dihydroxydecanoic acid underscores its significance as a multifunctional molecule with broad utility across multiple scientific disciplines. Whether used as a starting material for drug development or as a component in advanced materials, this compound exemplifies how structural innovation can drive progress in chemistry and related fields.